Cas no 87976-86-1 (4-Aminocyclohexanone)

4-Aminocyclohexanone is a cyclohexanone derivative featuring an amino group at the 4-position, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structure allows for further functionalization, enabling the production of compounds such as chiral amines, heterocycles, and bioactive molecules. The compound is particularly valuable in asymmetric synthesis and catalysis due to its ability to serve as a precursor for ligands and catalysts. Its stability and reactivity under controlled conditions make it suitable for use in fine chemical manufacturing and research. Proper handling is required due to its potential sensitivity to air and moisture.
4-Aminocyclohexanone structure
4-Aminocyclohexanone structure
Product Name:4-Aminocyclohexanone
CAS No:87976-86-1
MF:C6H11NO
MW:113.157641649246
MDL:MFCD06659765
CID:709108
PubChem ID:9912306
Update Time:2025-11-02

4-Aminocyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 4-Aminocyclohexanone
    • 4-AMINO CYCLOHEXANONE HCL
    • 4-aminocyclohexan-1-one
    • Cyclohexanone, 4-amino-
    • Cyclohexanone,4-amino
    • 4-Amino-cyclohexanone
    • 4-Aminocyclohexanone (ACI)
    • DB-077154
    • 87976-86-1
    • 4-amino cyclohexanone
    • EEJ8TH9DFU
    • SCHEMBL942587
    • 4-aminocyclohexanone, AldrichCPR
    • DTXSID30432734
    • SY039101
    • CS-0106163
    • OTCYOBLTAQTFPW-UHFFFAOYSA-N
    • EN300-216165
    • MFCD06659766
    • AKOS006294120
    • SB39323
    • MDL: MFCD06659765
    • Inchi: 1S/C6H11NO/c7-5-1-3-6(8)4-2-5/h5H,1-4,7H2
    • InChI Key: OTCYOBLTAQTFPW-UHFFFAOYSA-N
    • SMILES: O=C1CCC(N)CC1

Computed Properties

  • Exact Mass: 113.08400
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.023±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 199.2±33.0 ºC (760 Torr),
  • Flash Point: 74.3±25.4 ºC,
  • Solubility: Soluble (135 g/l) (25 º C),
  • PSA: 43.09000
  • LogP: 1.15710

4-Aminocyclohexanone Security Information

  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xn
  • Storage Condition:Sealed in dry,2-8°C(BD94125)

4-Aminocyclohexanone Customs Data

  • HS CODE:2922399090
  • Customs Data:

    China Customs Code:

    2922399090

    Overview:

    2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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4-Aminocyclohexanone Production Method

Production Method 1

Reaction Conditions
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  10 min, 0 °C
1.2 Reagents: Iodine ;  0 °C
2.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Dimethylformamide ;  10 min, rt
2.2 Reagents: Chlorotrimethylsilane ,  Zinc ;  16 h, 60 °C
2.3 Reagents: Sodium chloride ,  Ammonium chloride Solvents: Water
3.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
3.2 Reagents: Water ;  3 h, 60 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 3

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Diethyl ether ;  10 h, -78 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  10 min, 0 °C
2.2 Reagents: Iodine ;  0 °C
3.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Dimethylformamide ;  10 min, rt
3.2 Reagents: Chlorotrimethylsilane ,  Zinc ;  16 h, 60 °C
3.3 Reagents: Sodium chloride ,  Ammonium chloride Solvents: Water
4.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
4.2 Reagents: Water ;  3 h, 60 °C
4.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Acetone ;  15 min, 0 °C
1.2 0 °C; 3 h, > 0 °C
2.1 Reagents: Ammonia Solvents: Diethyl ether ;  10 h, -78 °C
3.1 Reagents: Triethylamine Solvents: Dichloromethane ;  10 min, 0 °C
3.2 Reagents: Iodine ;  0 °C
4.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Dimethylformamide ;  10 min, rt
4.2 Reagents: Chlorotrimethylsilane ,  Zinc ;  16 h, 60 °C
4.3 Reagents: Sodium chloride ,  Ammonium chloride Solvents: Water
5.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
5.2 Reagents: Water ;  3 h, 60 °C
5.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 5

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
1.2 Reagents: Water ;  3 h, 60 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 6

Reaction Conditions
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 7

Reaction Conditions
1.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Dimethylformamide ;  10 min, rt
1.2 Reagents: Chlorotrimethylsilane ,  Zinc ;  16 h, 60 °C
1.3 Reagents: Sodium chloride ,  Ammonium chloride Solvents: Water
2.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
2.2 Reagents: Water ;  3 h, 60 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 8

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
1.2 Reagents: Water ;  3 h, 60 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
2.1 -
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 9

Reaction Conditions
1.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Dimethylformamide ;  10 min, rt
1.2 Reagents: Chlorotrimethylsilane ,  Zinc ;  16 h, 60 °C
1.3 Reagents: Sodium chloride ,  Ammonium chloride Solvents: Water
2.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
2.2 Reagents: Water ;  3 h, 60 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
3.1 -
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 10

Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  rt; 0.5 - 12 h, rt
2.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Dimethylformamide ;  10 min, rt
2.2 Reagents: Chlorotrimethylsilane ,  Zinc ;  16 h, 60 °C
2.3 Reagents: Sodium chloride ,  Ammonium chloride Solvents: Water
3.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
3.2 Reagents: Water ;  3 h, 60 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 11

Reaction Conditions
1.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  rt; 0.5 - 12 h, rt
2.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Dimethylformamide ;  10 min, rt
2.2 Reagents: Chlorotrimethylsilane ,  Zinc ;  16 h, 60 °C
2.3 Reagents: Sodium chloride ,  Ammonium chloride Solvents: Water
3.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
3.2 Reagents: Water ;  3 h, 60 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
4.1 -
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 12

Reaction Conditions
1.1 Reagents: Pyridine ,  Hydroxyamine hydrochloride ;  0 °C; 2 h, 70 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Triethylamine Solvents: Acetone ;  15 min, 0 °C
2.2 0 °C; 3 h, > 0 °C
3.1 Reagents: Ammonia Solvents: Diethyl ether ;  10 h, -78 °C
4.1 Reagents: Triethylamine Solvents: Dichloromethane ;  10 min, 0 °C
4.2 Reagents: Iodine ;  0 °C
5.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Dimethylformamide ;  10 min, rt
5.2 Reagents: Chlorotrimethylsilane ,  Zinc ;  16 h, 60 °C
5.3 Reagents: Sodium chloride ,  Ammonium chloride Solvents: Water
6.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
6.2 Reagents: Water ;  3 h, 60 °C
6.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 13

Reaction Conditions
1.1 Reagents: Methanesulfonic acid Solvents: Ethanol ;  14 h, 90 °C
2.1 Reagents: Pyridine ,  Hydroxyamine hydrochloride ;  0 °C; 2 h, 70 °C; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Triethylamine Solvents: Acetone ;  15 min, 0 °C
3.2 0 °C; 3 h, > 0 °C
4.1 Reagents: Ammonia Solvents: Diethyl ether ;  10 h, -78 °C
5.1 Reagents: Triethylamine Solvents: Dichloromethane ;  10 min, 0 °C
5.2 Reagents: Iodine ;  0 °C
6.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Dimethylformamide ;  10 min, rt
6.2 Reagents: Chlorotrimethylsilane ,  Zinc ;  16 h, 60 °C
6.3 Reagents: Sodium chloride ,  Ammonium chloride Solvents: Water
7.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
7.2 Reagents: Water ;  3 h, 60 °C
7.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

Production Method 14

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
1.2 Reagents: Water ;  3 h, 60 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
2.1 Reagents: Pyridine ,  Hydroxyamine hydrochloride ;  0 °C; 2 h, 70 °C; cooled
2.2 Reagents: Hydrochloric acid Solvents: Water
3.1 Reagents: Triethylamine Solvents: Acetone ;  15 min, 0 °C
3.2 0 °C; 3 h, > 0 °C
4.1 Reagents: Ammonia Solvents: Diethyl ether ;  10 h, -78 °C
5.1 Reagents: Triethylamine Solvents: Dichloromethane ;  10 min, 0 °C
5.2 Reagents: Iodine ;  0 °C
6.1 Catalysts: 1,2-Bis(diphenylphosphino)benzene ,  Iron(III) acetylacetonate Solvents: Dimethylformamide ;  10 min, rt
6.2 Reagents: Chlorotrimethylsilane ,  Zinc ;  16 h, 60 °C
6.3 Reagents: Sodium chloride ,  Ammonium chloride Solvents: Water
7.1 Reagents: Chlorotrimethylsilane ,  Lithium chloride Solvents: Dimethylformamide ;  12 h, 60 °C
7.2 Reagents: Water ;  3 h, 60 °C
7.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, pH 12, 60 °C
Reference
Decarboxylative Amination: Diazirines as Single and Double Electrophilic Nitrogen Transfer Reagents
Chandrachud, Preeti P.; et al, Journal of the American Chemical Society, 2020, 142(52), 21743-21750

4-Aminocyclohexanone Raw materials

4-Aminocyclohexanone Preparation Products

Additional information on 4-Aminocyclohexanone

Recent Advances in the Study of 4-Aminocyclohexanone (CAS: 87976-86-1) in Chemical Biology and Pharmaceutical Research

4-Aminocyclohexanone (CAS: 87976-86-1) is a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its significance in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases. This research brief synthesizes the latest findings on the compound, focusing on its chemical properties, synthetic applications, and biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 4-Aminocyclohexanone as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs. These analogs demonstrated potent activity as GABAA receptor modulators, suggesting potential applications in treating anxiety and epilepsy. The study utilized advanced NMR spectroscopy and X-ray crystallography to elucidate the compound's conformational dynamics, providing insights into its reactivity and stability under physiological conditions.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where 4-Aminocyclohexanone derivatives were investigated for their anticancer properties. The research team synthesized a series of Schiff base derivatives and evaluated their cytotoxicity against various cancer cell lines. Notably, one derivative exhibited selective inhibition of breast cancer cells (MCF-7) with an IC50 value of 2.3 µM, while showing minimal toxicity to normal cells. Molecular docking studies revealed strong interactions with the ATP-binding site of PI3Kα, a key target in oncology drug development.

The compound's potential in antimicrobial therapy has also gained attention. A 2024 study in the European Journal of Medicinal Chemistry described the design and synthesis of 4-Aminocyclohexanone-based hydrazone derivatives with broad-spectrum antibacterial activity. These compounds showed remarkable efficacy against multidrug-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 4 to 16 µg/mL. The researchers attributed this activity to the compounds' ability to disrupt bacterial cell membrane integrity and inhibit biofilm formation.

From a synthetic chemistry perspective, recent advances in green chemistry approaches have improved the production of 4-Aminocyclohexanone. A 2023 publication in ACS Sustainable Chemistry & Engineering reported an environmentally friendly catalytic system using ruthenium nanoparticles supported on carbon nanotubes, achieving a 92% yield under mild conditions. This method significantly reduced the use of hazardous solvents and byproducts compared to traditional synthetic routes.

In conclusion, 4-Aminocyclohexanone (87976-86-1) continues to be a versatile building block in pharmaceutical research, with emerging applications across multiple therapeutic areas. The recent studies demonstrate its potential in developing novel GABA modulators, anticancer agents, and antimicrobial compounds, while advancements in green synthesis methods address important sustainability concerns in its production. Future research directions may include further exploration of structure-activity relationships and the development of more potent and selective derivatives for specific therapeutic targets.

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